
Technical Guide: MeSA 2-O-β-D-glucoside-d3 for
Quantitative Bioanalysis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MeSA 2-O-b-D-glucoside-d3

Cat. No.: B15557165

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides comprehensive information on MeSA 2-O-β-D-

glucoside-d3, a deuterium-labeled internal standard essential for accurate quantification of its

non-labeled counterpart in complex biological matrices. The guide covers its physicochemical

properties, detailed experimental protocols for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS), and the biological significance of the analyte it is designed to

measure, including its role in plant and mammalian signaling pathways.

Core Compound Data
MeSA 2-O-β-D-glucoside-d3 (also known as MeSAG-d3) is the stable isotope-labeled analog of

Methyl Salicylate 2-O-β-D-glucoside. Stable isotope-labeled internal standards are the gold

standard in quantitative mass spectrometry, as they co-elute with the analyte and exhibit similar

ionization efficiency, effectively compensating for matrix effects and variations during sample

preparation and analysis.
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The fundamental properties of MeSA 2-O-β-D-glucoside-d3 are summarized below. A specific

CAS (Chemical Abstracts Service) number for this deuterated compound is not consistently

available from commercial suppliers and should be confirmed with the provider.

Property Value Citation(s)

Synonyms MeSAG-d3 [1]

Molecular Formula C₁₄H₁₅D₃O₈ [2]

Molecular Weight 317.31 g/mol [2]

CAS Number Not available [1][3][4]

Appearance Typically a solid N/A

Purity
>98% (Consult supplier's

Certificate of Analysis)
N/A

Isotopic Enrichment

>99 atom % D (Consult

supplier's Certificate of

Analysis)

N/A

Solubility

Soluble in DMSO, Methanol

(Consult supplier's Certificate

of Analysis)

N/A

Storage

Store at -20°C for long-term

stability. (Consult supplier's

Certificate of Analysis)

[1]

Biological Context and Application
The development and use of a deuterated standard for MeSA 2-O-β-D-glucoside is driven by

the need to accurately measure its endogenous, non-labeled form. The parent compound, a

glycoside of methyl salicylate, is significant in both plant biology and mammalian

pharmacology.
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In plants, methyl salicylate (MeSA) is a critical mobile signal for Systemic Acquired Resistance

(SAR), a defense mechanism that provides long-lasting, broad-spectrum protection against

pathogens.[5] After a localized infection, salicylic acid (SA) is converted to the more volatile

MeSA, which travels through the phloem to distal, uninfected tissues.[6] In these systemic

tissues, MeSA is converted back to SA, activating defense-related genes. The glucosylation of

MeSA to form MeSA 2-O-β-D-glucoside is a key regulatory step, effectively inactivating the

signal and allowing for its storage.[7] The quantification of MeSA-glucoside is therefore crucial

for studying the dynamics of plant immune responses.

Role in Mammalian Anti-Inflammatory Pathways
Salicylates, including aspirin and its derivatives, are widely known for their anti-inflammatory,

analgesic, and antipyretic effects.[8] Their mechanism of action involves the modulation of key

inflammatory signaling pathways. One of the central pathways inhibited by salicylates is the

Nuclear Factor-kappa B (NF-κB) pathway.[8][9] NF-κB is a transcription factor that, upon

activation by pro-inflammatory stimuli like TNF-α, translocates to the nucleus and induces the

expression of genes for inflammatory cytokines, chemokines, and enzymes like COX-2.[10]

Salicylates can prevent the degradation of IκBα, the inhibitory protein that sequesters NF-κB in

the cytoplasm, thereby blocking its activation and subsequent pro-inflammatory gene

expression.[9] Methyl salicylate glycosides are studied as potential anti-inflammatory agents

that may offer similar efficacy with improved safety profiles.[10] Accurate measurement of these

compounds and their metabolites in plasma is vital for pharmacokinetic and pharmacodynamic

studies.

Experimental Protocols and Workflows
MeSA 2-O-β-D-glucoside-d3 is primarily used as an internal standard (IS) for quantification of

MeSA 2-O-β-D-glucoside by LC-MS/MS. Below are representative protocols for its application

in human plasma and plant tissue.

General Experimental Workflow
The typical workflow for using a stable isotope-labeled internal standard in a quantitative

bioanalytical method is a multi-step process designed to ensure accuracy and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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